Cas no 1184388-87-1 (1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene)

• Product Name: 1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene
• CAS No: 1184388-87-1
• MF: C₁₀H₁₀BrF₂NO₄
• MW: 326.091509342194
• CID: 4576007
• PubChem ID: 54939424
• Update Time: 2025-10-31

1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene

• Inchi： 1S/C10H10BrF2NO4/c1-17-8-2-6(4-11)7(14(15)16)3-9(8)18-5-10(12)13/h2-3,10H,4-5H2,1H3
• InChI Key： QLSDVXNFSZVNKE-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC(OC)=C(OCC(F)F)C=C1[N+]([O-])=O

Additional information on 1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene

1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene: A Comprehensive Overview

The compound CAS No. 1184388-87-1, commonly referred to as 1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene, is a complex organic molecule with a diverse range of applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromomethyl group, a difluoroethoxy group, a methoxy group, and a nitro group attached to a benzene ring. The presence of these functional groups makes it highly versatile and valuable for various chemical reactions and syntheses.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its potential as a precursor for the synthesis of novel polymers and high-performance adhesives. The bromomethyl group, in particular, has been shown to facilitate cross-linking reactions, which are crucial for creating durable and flexible materials. Additionally, the nitro group enhances the compound's reactivity, making it an ideal candidate for use in click chemistry applications.

In terms of physical properties, 1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene exhibits a high melting point and excellent thermal stability, which are essential for its use in high-temperature applications. Its solubility in organic solvents also makes it suitable for solution-based chemical processes. Recent advancements in analytical techniques have allowed for more precise determination of its molecular weight and purity, ensuring consistent performance across various industrial applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the bromination of a methyl-substituted benzene derivative and subsequent substitution reactions to introduce the difluoroethoxy and methoxy groups. The nitration step is particularly critical, as it determines the compound's reactivity and stability. Researchers have optimized these steps to achieve higher yields and better product quality.

One of the most promising areas of application for this compound is in the field of electronics. Its ability to form stable interfaces with other materials makes it an excellent candidate for use in advanced electronic devices such as sensors and flexible electronics. Recent studies have demonstrated its potential as a dielectric material in capacitors, where its high dielectric constant and low loss tangent provide significant advantages over traditional materials.

In conclusion, CAS No. 1184388-87-1, or 1-(bromomethyl)-4-(2,2-difluoroethoxy)-5-methoxy-2-nitrobenzene, is a highly versatile compound with a wide range of applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern chemical synthesis and materials science. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.